4-Nitro-N-[2-(pyrrolidin-1-yl)ethyl]aniline

• IUPAC Name: 4-nitro-N-(2-pyrrolidin-1-ylethyl)aniline
• InChI: InChI=1S/C12H17N3O2/c16-15(17)12-5-3-11(4-6-12)13-7-10-14-8-1-2-9-14/h3-6,13H,1-2,7-10H2
• InChI Key: DUGUFBRTAQGQJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCNC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H17N3O2
• DSSTOX Substance ID: DTXSID70729458
• Molecular Weight: 235.28 g/mol
• CAS RN: 863453-76-3

Description

“4-Nitro-N-[2-(pyrrolidin-1-yl)ethyl]aniline” is a chemical compound with the molecular formula C12H17N3O2. It contains a five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of “4-Nitro-N-[2-(pyrrolidin-1-yl)ethyl]aniline” is characterized by a pyrrolidine ring attached to an aniline group via an ethyl linker, and a nitro group attached to the aniline ring.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The pyrrolidine ring in this compound serves as a versatile scaffold for designing novel biologically active molecules. . Researchers have explored the pharmacophore space enabled by sp3-hybridization, the stereochemistry contributions, and the three-dimensional coverage due to the non-planarity of the pyrrolidine ring. Specific applications include:

• .
• .

Enzyme Inhibition

.

Antioxidant and Antibacterial Properties

. These properties are relevant for potential therapeutic applications.

Cell Cycle Modulation

The effects of pyrrolidine-containing compounds on cell cycle regulation have been characterized. .

Synthetic Strategies

Researchers have employed two primary synthetic strategies:

• .

Structure–Activity Relationship (SAR)

Studying the SAR of pyrrolidine compounds helps optimize their biological profiles. .

Mechanism of Action

Target of Action

It’s known that pyrrolidine derivatives, a key structural component of this compound, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The pyrrolidine ring, a significant feature of this compound, is known to contribute to the stereochemistry of the molecule and efficiently explore the pharmacophore space due to sp3-hybridization . This suggests that the compound may interact with its targets in a specific orientation, potentially leading to different biological profiles.

Result of Action

Compounds with similar structures have shown various biological activities, suggesting that this compound may also have potential biological effects .

Synthesis routes and methods

Procedure details

A 50 mL round bottom flask was dried in an oven overnight and cooled to room temperature under Ar(g). The flask was charged with fluoronitrobenzene (0.187 mL, 1.77 mmol), 2-Pyrrolidin-1-yl-ethylamine (0.201 g, 2.30 mmol) and dioxane (9.0 mL). To the solution, diispropyl ethyl amine (0.463 mL, 2.66 mmol) was added dropwise and allowed to stir at 105° C. for 48 h. The mixture was extracted with EtOAc (3ט30 mL), and with brine (2ט30 mL). The combined organic layers were then dried over anhydrous Na2SO4, filtered and concentrated in vacuo. The crude mixture was then purified over silica (10% MeOH/90% CHCl3) affording (4-Nitro-phenyl)-(2-pyrrolidin-1-yl-ethyl)-amine as a yellow solid (0.352 g, 1.50 mmol, 85% yield).